Cas no 1261772-53-5 (2-Amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl)

• Product Name: 2-Amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl
• CAS No: 1261772-53-5
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4999202
• Update Time: 2025-06-07

2-Amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9F6NO/c15-13(16,17)11-4-2-1-3-9(11)10-7-8(5-6-12(10)21)22-14(18,19)20/h1-7H,21H2
• InChI Key： SAIZLKFGHULSIE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=CC=1N)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 4.9
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl

Professional Introduction to 2-Amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS No. 1261772-53-5)

2-Amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl, identified by its CAS number 1261772-53-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a unique structural configuration, incorporating both trifluoromethoxy and trifluoromethyl substituents, which endow it with distinct electronic and steric properties. The presence of these fluorinated groups enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for various applications, particularly in the development of bioactive molecules.

The chemical structure of 2-amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl consists of two benzene rings connected by a methylene bridge. The amino group at the 2-position and the trifluoromethoxy group at the 5-position contribute to its reactivity and interaction with biological targets. Additionally, the trifluoromethyl group at the 2'-position further modulates its pharmacokinetic profile. Such structural features have been extensively studied in the context of drug design, where fluorine atoms are frequently employed to improve drug efficacy and selectivity.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their ability to enhance molecular interactions with biological receptors. The compound 2-amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl exemplifies this trend, as it has been explored in several preclinical studies for its potential therapeutic applications. Its bifunctional nature, combining both amino and trifluoromethoxy groups, allows for diverse chemical modifications, enabling the synthesis of novel derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in inhibiting enzymes involved in cancer metabolism. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity to certain protein targets by increasing hydrophobic interactions and reducing metabolic degradation. This property makes 2-amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl a valuable scaffold for medicinal chemists seeking to design next-generation therapeutics.

The synthesis of 2-amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the biphenyl core efficiently. The introduction of fluorinated substituents necessitates specialized techniques to ensure high regioselectivity and yield. Researchers have reported successful syntheses using fluorinating agents like Selectfluor® or DAST (diethylaminosulfur trifluoride), which allow for the precise incorporation of trifluoromethoxy and trifluoromethyl groups.

The pharmacological profile of 2-amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl has been thoroughly investigated in vitro and in vivo. Preclinical studies have revealed its potential as an anti-inflammatory agent, with mechanisms involving modulation of cytokine production and immune cell signaling pathways. Furthermore, its ability to cross the blood-brain barrier has opened up avenues for exploring its applications in central nervous system disorders. The compound's unique structural features make it a versatile tool for drug discovery, allowing researchers to fine-tune its properties through structural optimization.

In addition to its pharmaceutical applications, 2-amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl has shown promise in materials science. Its electron-deficient nature and planar structure make it suitable for use as an organic semiconductor or ligand in catalytic systems. Recent advances in organic electronics have highlighted the importance of fluorinated aromatic compounds in enhancing charge transport properties. The compound's stability under various environmental conditions further underscores its potential as a building block for advanced materials.

The future directions for research on 2-amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl are multifaceted. Investigating its role in novel drug targets remains a priority, particularly those related to emerging infectious diseases and rare genetic disorders. Additionally, exploring its interactions with other biological molecules could lead to the discovery of new therapeutic mechanisms. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full potential of this compound.

In conclusion, 2-amino-5-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS No. 1261772-53-5) is a structurally intriguing compound with significant implications across multiple scientific disciplines. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for pharmaceutical development and materials innovation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing scientific knowledge and technological progress.